![molecular formula C16H14N2O4 B5837570 2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid](/img/structure/B5837570.png)
2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid
Overview
Description
2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid, also known as PACBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PACBA is a derivative of benzoic acid and has a molecular formula of C16H14N2O3. It is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of 2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid varies depending on its application. In cancer treatment, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of enzymes such as caspases and proteasomes. In Alzheimer's disease, this compound has been shown to inhibit the aggregation of amyloid beta peptides, which are responsible for the formation of plaques in the brain. In microbial infections, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects depending on its concentration and application. In cancer treatment, this compound has been shown to reduce tumor size and inhibit metastasis. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the formation of plaques in the brain. In microbial infections, this compound has been shown to have broad-spectrum antimicrobial activity.
Advantages and Limitations for Lab Experiments
2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid has several advantages for lab experiments such as its easy synthesis, low toxicity, and broad-spectrum activity. However, this compound also has some limitations such as its low solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound's mechanism of action is not fully understood, which can make it challenging to optimize its use in different applications.
Future Directions
There are several future directions for the study of 2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid. One potential area of research is the optimization of this compound's use in cancer treatment, including the development of combination therapies with other drugs. Another potential area of research is the investigation of this compound's potential applications in immunotherapy and gene therapy. Additionally, the development of new materials based on this compound could lead to the discovery of novel properties and applications.
Synthesis Methods
2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid can be synthesized through the reaction of 2-aminobenzoic acid with phenylacetyl chloride and hydrazine hydrate. The reaction takes place in the presence of a catalyst such as pyridine and yields this compound as a final product. The synthesis of this compound is a relatively simple process and can be carried out in a laboratory setting.
Scientific Research Applications
2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer, Alzheimer's disease, and microbial infections. In agriculture, this compound has been used as a plant growth regulator and as a pesticide. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
2-[[(2-phenylacetyl)amino]carbamoyl]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c19-14(10-11-6-2-1-3-7-11)17-18-15(20)12-8-4-5-9-13(12)16(21)22/h1-9H,10H2,(H,17,19)(H,18,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCCSXAOJIKLQSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NNC(=O)C2=CC=CC=C2C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801333167 | |
Record name | 2-[[(2-phenylacetyl)amino]carbamoyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801333167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
21.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26660228 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
161954-98-9 | |
Record name | 2-[[(2-phenylacetyl)amino]carbamoyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801333167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.